Cas no 83467-29-2 (1H-Pyrazole,4-(2-iodoethyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole,4-(2-iodoethyl)-3,5-dimethyl-
• CAS No: 83467-29-2
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• CID: 719719
• PubChem ID: 5116918
• Update Time: 2025-04-19

1H-Pyrazole,4-(2-iodoethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(2-iodoethyl)-3,5-dimethyl-
• 3,5-Dimethyl-4-(2-iodoethyl)-1H-pyrazole
• 4-(2-iodoethyl)-3,5-dimethyl-1H-pyrazole
• OR7081
• FT-0614666
• DTXSID40408506
• AKOS003672808
• CS-0116761
• 83467-29-2
• (2-Benzylphenyl)(thiophen-3-yl)methanone

• Inchi： 1S/C7H11IN2/c1-5-7(3-4-8)6(2)10-9-5/h3-4H2,1-2H3,(H,9,10)
• InChI Key： HZTPPWBWEQKLTG-UHFFFAOYSA-N
• SMILES： ICCC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 249.99700
• Monoisotopic Mass: 249.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.722
• Boiling Point: 337.2°C at 760 mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.619
• PSA: 28.68000
• LogP: 2.00400

1H-Pyrazole,4-(2-iodoethyl)-3,5-dimethyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：